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Compound of Interest

Compound Name:
2-Chloro-5-(chloromethyl)-3-

methylpyridine

Cat. No.: B116299 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-5-(chloromethyl)-3-
methylpyridine

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a detailed overview of the chemical properties, synthesis,

and handling of 2-Chloro-5-(chloromethyl)-3-methylpyridine. It is intended for informational

purposes for a technical audience. All laboratory work should be conducted with appropriate

safety precautions and in accordance with institutional and regulatory guidelines.

Abstract
This technical guide focuses on the chemical and physical properties of 2-Chloro-5-
(chloromethyl)-3-methylpyridine (CAS RN: 150807-88-8), a pyridine derivative of interest in

synthetic organic chemistry. Due to the limited availability of extensive experimental data for

this specific compound, this guide also incorporates data from its close structural analog, 2-

Chloro-5-(chloromethyl)pyridine (CAS RN: 70258-18-3), to provide a more comprehensive

overview. This compound is a key intermediate in the synthesis of various agrochemicals and

pharmaceuticals. This guide summarizes its known physical properties, outlines common

synthetic routes, discusses its reactivity, and provides essential safety and handling

information. Detailed experimental protocols and visualizations are included to support

laboratory applications.
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Core Chemical Properties
A summary of the key physical and chemical properties for both 2-Chloro-5-(chloromethyl)-3-
methylpyridine and its analog, 2-Chloro-5-(chloromethyl)pyridine, is presented below. This

allows for a comparative understanding and provides researchers with essential data for

experimental design.

Properties of 2-Chloro-5-(chloromethyl)-3-
methylpyridine

Property Value Source

CAS Number 150807-88-8 [1]

Molecular Formula C₇H₇Cl₂N [2]

Molecular Weight 176.04 g/mol [2]

Appearance Pale yellow solid [1]

Melting Point 58 to 62 °C [1]

Boiling Point
269.4 ± 35.0 °C (Predicted) at

760 Torr
[1]

Density
1.270 ± 0.06 g/cm³ (Predicted)

at 20 °C
[1]

Storage
Store in Refrigerator (2 to 8

°C), Inert atmosphere
[1]
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Property Value Source

CAS Number 70258-18-3 [3]

Molecular Formula C₆H₅Cl₂N [3]

Molecular Weight 162.02 g/mol [4]

Appearance Beige moist crystals [5]

Melting Point 37-42 °C (lit.) [4]

Boiling Point 50 °C at 0.5 Torr [5]

Density 1.324 g/cm³ [5]

Solubility Insoluble in water [4][5]

Flash Point >110 °C [5]

Synthesis and Reactivity
2-Chloro-5-(chloromethyl)pyridine and its derivatives are crucial intermediates, particularly in

the production of neonicotinoid insecticides such as imidacloprid and acetamiprid.[4][6]

Synthetic Pathways
Several synthetic routes to 2-Chloro-5-(chloromethyl)pyridine have been developed, which can

likely be adapted for its 3-methyl analog. A common approach involves the chlorination of a

pyridine precursor.

One documented method involves a two-step process starting from 3-methylpyridine.[7]

Step 1: 3-methylpyridine is reacted with chlorine gas in a water medium at 40-60 °C in the

presence of a catalyst to yield 2-chloro-5-methylpyridine.[7]

Step 2: The resulting 2-chloro-5-methylpyridine is then further reacted with chlorine gas at

50-60 °C to produce 2-chloro-5-(chloromethyl)pyridine with high purity (≥99%).[7]

Another approach utilizes 2-chloro-2-chloromethyl-4-cyanobutanal, which is dissolved in

toluene and reacted with solid phosgene at 50°C for 5 hours. This reaction yields the
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acetamiprid intermediate, 2-chloro-5-chloromethylpyridine, with a reported yield of 97%.[4]

A "green synthesis" method has also been described, which uses 2-chloro-5-methyl pyridine as

the raw material and trichloroisocyanuric acid as the chlorinating agent. This process is initiated

by a chemical initiator or a light source at temperatures between 80-200 °C.[6] This method

avoids the use of solvents and eliminates the need for neutralization and water washing steps,

thereby reducing waste.[6]

Starting Materials Reaction Process Product

3-Methylpyridine Chlorination
(Cl2, Catalyst, 40-60°C)

2-Chloro-5-methylpyridine
Side-chain Chlorination
(Cl2, Catalyst, 50-60°C) 2-Chloro-5-(chloromethyl)pyridine

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Chloro-5-(chloromethyl)pyridine.

Reactivity and Chemical Behavior
The reactivity of this class of compounds is characterized by the two chloro-substituents. The

chlorine atom on the pyridine ring is susceptible to nucleophilic aromatic substitution, while the

chloromethyl group is reactive towards nucleophiles via an SN2 mechanism.

Incompatible Materials: The compound is incompatible with strong oxidizing agents, acids,

acid chlorides, and acid anhydrides.[8] It reacts with mild steel and galvanized steel/zinc,

which can produce hydrogen gas, creating a potential explosion hazard.[6][9] It should be

segregated from alkalis and chemicals that are readily decomposed by acids, such as

cyanides, sulfides, and carbonates.[6][9]

Stability: The product is considered stable under normal temperatures and pressures.[8][9]

High temperatures and dust generation should be avoided.[8]
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Experimental Protocols & Data
Crystal Structure Determination
The crystal structure of 2-Chloro-5-(chloromethyl)pyridine has been determined by single-

crystal X-ray diffraction.

Experimental Protocol (General):

Crystal Growth: Crystals can be obtained by dissolving the compound (e.g., 0.2 g, 1.2 mmol)

in a suitable solvent like ethanol (25 ml).[10][11] The solvent is then allowed to evaporate

slowly at room temperature over several days to yield single crystals suitable for diffraction.

[10][11]

Data Collection: A single crystal is mounted on a diffractometer (e.g., an Enraf–Nonius CAD-

4). Data is collected using Mo Kα radiation at a controlled temperature (e.g., 293 K).[10][11]

Structure Solution and Refinement: The collected diffraction data is processed to solve and

refine the crystal structure using software such as SHELXS97 and SHELXL97.[10]

Crystallographic Data for 2-Chloro-5-(chloromethyl)pyridine:[10][11]

Crystal System: Monoclinic

Space Group: P2₁/c

Unit Cell Dimensions:

a = 4.0770 (8) Å

b = 10.322 (2) Å

c = 16.891 (3) Å

β = 95.95 (3)°

Volume: 707.0 (2) Å³

Z: 4
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The molecule is nearly planar, and in the crystal, molecules form dimers through intermolecular

C—H⋯N hydrogen bonds.[10][11]
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Workflow for single-crystal X-ray diffraction analysis.

Safety and Handling
This section provides a summary of the hazards and necessary precautions for handling 2-

Chloro-5-(chloromethyl)pyridine, based on available safety data sheets.

GHS Hazard Classification
The compound is classified as hazardous.[9]

Acute Toxicity, Oral: Harmful if swallowed.[3][9]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[3][9]

Serious Eye Damage/Irritation: Causes serious eye damage.[9]

Sensitization, Skin: May cause an allergic skin reaction.[3][9]

Precautionary Measures
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles or a face shield.[8]

Skin Protection: Wear chemical-resistant gloves and protective clothing.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs.[8] A particulate dust filter is

recommended.[9]

Handling and Storage:

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[12] Avoid

contact with skin, eyes, and clothing. Avoid the formation of dust and aerosols.[12]
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Storage: Keep containers tightly sealed and store in a cool, dry, and well-ventilated place.[8]

Store locked up.

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician

immediately.

If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of

water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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